muricatocin A

• CAS No.: 167172-79-4
• Product Name: muricatocin A
• Molecular Formula: C35H64O8
• Molecular Weight: 612.9 g/mol
• IUPAC Name: 2-methyl-4-[2,8,10,13-tetrahydroxy-13-[5-(1-hydroxytridecyl)oxolan-2-yl]tridecyl]-2H-furan-5-one
• Standard InChI: InChI=1S/C35H64O8/c1-3-4-5-6-7-8-9-10-11-15-18-31(39)33-21-22-34(43-33)32(40)20-19-30(38)25-29(37)17-14-12-13-16-28(36)24-27-23-26(2)42-35(27)41/h23,26,28-34,36-40H,3-22,24-25H2,1-2H3
• Standard InChIKey: QAIKIRDKCUWJQV-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCC(C1CCC(O1)C(CCC(CC(CCCCCC(CC2=CC(OC2=O)C)O)O)O)O)O
• Canonical SMILES: CCCCCCCCCCCCC(C1CCC(O1)C(CCC(CC(CCCCCC(CC2=CC(OC2=O)C)O)O)O)O)O
• Description: Muricatocin b belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Muricatocin b is considered to be a practically insoluble (in water) and relatively neutral molecule. Muricatocin b has been primarily detected in urine. Within the cell, muricatocin b is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, muricatocin b can be found in fruits. This makes muricatocin b a potential biomarker for the consumption of this food product.
• Synonyms: muricatocin A; muricatocin B; muricatocin C
• PubChem Compound: 133072
• Last Modified: Nov 11 2021